ethyl 2-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)acetyl]amino]acetate
• InChI: InChI=1S/C13H16FN3O5S/c1-3-22-13(19)7-15-12(18)8-17-11-6-9(14)4-5-10(11)16(2)23(17,20)21/h4-6H,3,7-8H2,1-2H3,(H,15,18)
• InChI Key: KBGJLBOKGXRACX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CN1C2=C(C=CC(=C2)F)N(S1(=O)=O)C
• Molecular Formula: C13H16FN3O5S
• Molecular Weight: 345.35 g/mol
• CAS No.: 2034591-95-0

Description

Ethyl 2-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)acetamido)acetate is a useful research compound. Its molecular formula is C13H16FN3O5S and its molecular weight is 345.35. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds structurally related to ethyl 2-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)acetamido)acetate have been synthesized and evaluated for their biological activities. For example, the synthesis of 4-oxo-thiazolidine derivatives has shown antimicrobial activities, implying potential applications in combating microbial infections (Patel, Mistry, & Desai, 2009). Similarly, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs have been explored as glutaminase inhibitors, offering insights into cancer therapy through inhibition of key metabolic enzymes (Shukla et al., 2012).

Organic Synthesis Applications

The compound and its derivatives have been extensively used in the synthesis of novel organic compounds. A study highlights the efficient synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate through a three-component reaction, underscoring the versatility of these compounds in synthesizing complex molecules (Nassiri & Milani, 2020).

Antitumor Mechanisms and Drug Design

The design and synthesis of amino acid ester derivatives containing fluorinated compounds have demonstrated antitumor activities, suggesting the role of such derivatives in developing new cancer therapies (Xiong et al., 2009). These studies indicate a promising avenue for the use of related compounds in medicinal chemistry and drug development.

Material Science and Sensing Applications

Derivatives have also found applications in material science and as sensing probes. A fluorene-based derivative exhibited high sensitivity to Zn2+ ions, demonstrating the potential of these compounds in environmental monitoring and biological imaging (Belfield et al., 2010).